Cas no 651021-73-7 (Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-)

Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)- structure
651021-73-7 structure
Product Name:Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-
CAS No:651021-73-7
MF:C16H12BrNO
MW:314.1765832901
CID:407908
PubChem ID:11088311
Update Time:2025-04-19

Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-
    • 5-(3-bromophenyl)-3-(4-methylphenyl)-1,2-oxazole
    • 5-(3-Bromophenyl)-3-(p-tolyl)isoxazole
    • 651021-73-7
    • DTXSID70454814
    • Inchi: 1S/C16H12BrNO/c1-11-5-7-12(8-6-11)15-10-16(19-18-15)13-3-2-4-14(17)9-13/h2-10H,1H3
    • InChI Key: RUOROTOYQTWYHO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC(C2C=CC(C)=CC=2)=NO1

Computed Properties

  • Exact Mass: 313.01026
  • Monoisotopic Mass: 313.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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